Cas no 3357-31-1 (4-Methyl-3-phenyl-4H-1,2,4-triazole)

• Product Name: 4-Methyl-3-phenyl-4H-1,2,4-triazole
• CAS No: 3357-31-1
• MF: C₉H₉N₃
• MW: 159.187861204147
• CID: 1458679
• PubChem ID: 11499260
• Update Time: 2025-04-20

4-Methyl-3-phenyl-4H-1,2,4-triazole Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole, 4-methyl-3-phenyl-
• 4-methyl-3-phenyl-4H-1,2,4-triazole
• SCHEMBL3658697
• GNYABNXFTDKEIT-UHFFFAOYSA-N
• AKOS017517069
• 4-methyl-5-phenyl-1,2,4-(4H)-triazole
• DB-358416
• EN300-112050
• 3-phenyl-4-methyl-1,2,4-triazole
• Z1255361478
• 4-methyl-3-phenyl-1,2,4-triazole
• CS-0308236
• MFCD11844933
• 3357-31-1
• F51134
• 4-Methyl-3-phenyl-4H-1,2,4-triazole

• Inchi： 1S/C9H9N3/c1-12-7-10-11-9(12)8-5-3-2-4-6-8/h2-7H,1H3
• InChI Key： GNYABNXFTDKEIT-UHFFFAOYSA-N
• SMILES： N1(C=NN=C1C1C=CC=CC=1)C

Computed Properties

• Exact Mass: 159.07977
• Monoisotopic Mass: 159.079647300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 30.7Ų

Experimental Properties

• PSA: 30.71

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles